Cas no 33114-15-7 (Cyclopentadienylniobium tetrachloride)

Cyclopentadienylniobium tetrachloride (CpNbCl₄) is an organometallic compound featuring a cyclopentadienyl ligand coordinated to a niobium(IV) center with four chloride substituents. This compound serves as a versatile precursor in niobium-based catalysis and materials synthesis, particularly in the deposition of niobium-containing thin films via chemical vapor deposition (CVD) or atomic layer deposition (ALD). Its well-defined molecular structure ensures consistent reactivity, making it valuable for stoichiometric transformations in organic and inorganic synthesis. The compound’s stability under controlled conditions allows for precise manipulation in air- and moisture-sensitive applications. CpNbCl₄ is also employed in the study of niobium coordination chemistry and the development of advanced metallopolymers.

Cyclopentadienylniobium tetrachloride structure

33114-15-7 structure

Product Name:Cyclopentadienylniobium tetrachloride

CAS No:33114-15-7

MF:C₅H₅Cl₄Nb

MW:299.811577558517

MDL:MFCD00070445

CID:88999

PubChem ID:74765428

Update Time:2025-10-29

Cyclopentadienylniobium tetrachloride Chemical and Physical Properties

Names and Identifiers

- Cyclopentadienylniobium tetrachloride
- Cyclopentadienylniobium (V) tetrachloride
- cyclopenta-1,3-diene,niobium(5+),tetrachloride
- DTXSID30747911
- 33114-15-7
- Niobium(5+) chloride cyclopenta-1,3-dien-1-ide (1/4/1)
- Cyclopentadienylniobium(V) tetrachloride
- MDL： MFCD00070445
- Inchi： 1S/C5H5.4ClH.Nb/c1-2-4-5-3-1;;;;;/h1-3H,4H2;4*1H;/q-1;;;;;+5/p-4
- InChI Key： KAWQZSRKEBAOSY-UHFFFAOYSA-J
- SMILES： [Nb+5].[Cl-].[Cl-].[Cl-].[Cl-].C1[C-]=CC=C1

Computed Properties

Exact Mass: 297.82100
Monoisotopic Mass: 297.82091g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 72
Covalently-Bonded Unit Count: 6
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Acid reddish brown powder
Melting Point: 260 °C (dec.)(lit.)
PSA: 0.00000
LogP: 3.77950
Sensitiveness: Moisture Sensitive
Solubility: Not determined

Cyclopentadienylniobium tetrachloride Security Information

Hazardous Material transportation number：UN3261
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S37/39
Hazardous Material Identification：
HazardClass：8
PackingGroup：II
Risk Phrases：R20/21/22
Packing Group：II
Packing Group：II

Cyclopentadienylniobium tetrachloride Pricemore >>

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